Cas no 1541289-28-4 (2-cyclobutyl-2-formamidoacetic acid)

• Product Name: 2-cyclobutyl-2-formamidoacetic acid
• CAS No: 1541289-28-4
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 6110176
• PubChem ID: 80487832
• Update Time: 2025-08-05

2-cyclobutyl-2-formamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-formamidoacetic acid
• Cyclobutaneacetic acid, α-(formylamino)-
• AKOS019051752
• 1541289-28-4
• EN300-1300087
• 2-cyclobutyl-2-formamidoaceticacid

• Inchi： 1S/C7H11NO3/c9-4-8-6(7(10)11)5-2-1-3-5/h4-6H,1-3H2,(H,8,9)(H,10,11)
• InChI Key： QTSZBLYMGBVHTD-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(NC=O)C(=O)O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 413.6±28.0 °C(Predicted)
• pka: 3.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-cyclobutyl-2-formamidoacetic acid

Introduction to 2-cyclobutyl-2-formamidoacetic acid (CAS No. 1541289-28-4)

2-cyclobutyl-2-formamidoacetic acid, identified by its Chemical Abstracts Service (CAS) number 1541289-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of formamidoacetic acids, characterized by the presence of a formamide group (-NHCOOH) attached to an acetic acid backbone. The incorporation of a cyclobutyl moiety into the molecular structure introduces unique steric and electronic properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-cyclobutyl-2-formamidoacetic acid positions it as a promising candidate for further derivatization and functionalization. Its cyclobutyl substituent imparts rigidity to the molecule, which can influence both its solubility and interactions with biological targets. This feature is particularly relevant in drug design, where molecular shape complementarity with binding pockets in proteins or enzymes is often critical for efficacy. The formamide group, on the other hand, serves as a versatile handle for further chemical modifications, enabling the synthesis of peptidomimetics or other complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-cyclobutyl-2-formamidoacetic acid and its derivatives. The compound has been investigated as a precursor in the synthesis of potential therapeutic agents targeting various biological pathways. For instance, its structural framework resembles that of certain protease inhibitors, which are widely used in the treatment of infectious diseases and cancer. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that exhibit inhibitory activity against specific enzymes implicated in metabolic disorders.

One notable area of research involves the use of 2-cyclobutyl-2-formamidoacetic acid in the development of kinase inhibitors. Kinases are a family of enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The cyclobutyl group in this compound can be strategically positioned to interact with key residues in the active site of kinases, thereby modulating their activity. Preliminary studies have demonstrated that certain analogs derived from 2-cyclobutyl-2-formamidoacetic acid exhibit potent inhibitory effects on specific kinases while maintaining favorable pharmacokinetic profiles.

Another emerging application of 2-cyclobutyl-2-formamidoacetic acid is in the field of immunomodulation. The formamide group provides a site for conjugation with immunostimulatory molecules or antigens, making it a useful tool for designing vaccines or immunotherapeutic agents. Recent advances in synthetic biology have enabled the creation of libraries of 2-cyclobutyl-2-formamidoacetic acid derivatives, which can be screened for compounds that elicit specific immune responses. This approach holds promise for developing personalized medicine strategies tailored to individual patients' immune profiles.

The synthetic accessibility of 2-cyclobutyl-2-formamidoacetic acid also contributes to its appeal as a building block in medicinal chemistry. Modern synthetic methodologies allow for efficient preparation of this compound and its derivatives through multi-step reactions involving cross-coupling, cyclization, and functional group transformations. These methods often utilize transition metal catalysts to facilitate key bond-forming steps, enabling high yields and enantioselectivity where required. The ability to rapidly generate diverse analogs facilitates rapid discovery and optimization cycles in drug development programs.

From a computational chemistry perspective, 2-cyclobutyl-2-formamidoacetic acid has been subjected to detailed molecular modeling studies to understand its interactions with biological targets at an atomic level. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to proteins and enzymes. These insights are invaluable for guiding medicinal chemists in designing next-generation analogs with improved potency and selectivity. Additionally, virtual screening algorithms have been employed to identify novel derivatives of 2-cyclobutyl-2-formamidoacetic acid that may exhibit enhanced pharmacological properties.

The versatility of 2-cyclobutyl-2-formamidoacetic acid extends beyond its applications in drug discovery; it also finds utility in materials science and agrochemical research. For example, its structural features make it a suitable candidate for designing novel polymers or coatings with tailored mechanical properties. In agrochemistry, derivatives of this compound have been explored as potential herbicides or fungicides due to their ability to interact with biological targets in plants and fungi.

In conclusion, 2-cyclobutyl-2-formamidoacetic acid (CAS No. 1541289-28-4) represents a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features—combining rigidity from the cyclobutyl group with reactivity from the formamide moiety—make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies, 2-cyclobutyl- 22 -formamidoacetic acid and its derivatives are poised to play an increasingly important role in addressing global health challenges.